6-Methyl-4-phenyl-2-chromanol
Overview
Description
6-Methyl-4-phenyl-2-chromanol is a chemical compound with diverse applications in scientific research. It has a molecular formula of C16H16O2 . This compound is an impurity of Tolterodine, an antimuscarinic agent .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a molecular weight of 240.3 g/mol and a molecular formula of C16H16O2 .Chemical Reactions Analysis
The chemical reactivity of 2-chromanols, which this compound is a derivative of, has been studied extensively. These derivatives appear as interesting intermediates in the synthesis of various natural products and biologically active compounds .Physical and Chemical Properties Analysis
This compound appears as a white solid . It has a melting point of 88 - 92 °C .Scientific Research Applications
Conformational Analysis and Synthesis
The research on chromanols like 6-Methyl-4-phenyl-2-chromanol has primarily focused on their synthesis and stereochemistry. A study on the synthesis and stereochemistry of 4-chromanones and 4-chromanols with bulky substituents, including methyl and phenyl groups, explored their preferred conformations and steric interactions. This research provided insights into the conformational preferences of these compounds, which are crucial for understanding their chemical behavior and potential applications (Kabuto, Kikuchi, Yamaguchi, & Inoue, 1973).
Radical Scavenging Activity
Another significant area of research is the investigation of the radical scavenging activities of chromanol derivatives. A study examined the radical scavenging activity of various 6-chromanol derivatives, which included assessing their electron-donating and electron-withdrawing effects. This research is critical for evaluating the potential of these compounds in antioxidant and other biologically relevant applications (Inami, Suzuki, Shimizu, Furukawa, Morita, & Mochizuki, 2014).
Antibacterial Activity
The synthesis and characterization of complexes involving derivatives of chromanols, including those with a structure similar to this compound, have been investigated for their antibacterial properties. These studies contribute to understanding the potential use of these compounds in developing new antibacterial agents (Roșu, Pahonțu, Maxim, Georgescu, Stănică, Almajan, & Gulea, 2010).
Synthesis of Fluorine Analogues
Research has also been conducted on the synthesis of fluorine analogues of vitamin E using chromanol derivatives, indicating the utility of these compounds in creating biologically active analogues of important vitamins (Koyama, Tamura, Ando, Nagai, Miki, & Kumadaki, 1988).
Anti-Cancer Activity
A study focusing on the synthesis of 2-methylene selanyl-4-chromanols highlighted their potential anti-cancer properties. This research opens avenues for using chromanol derivatives in developing novel anti-cancer therapeutics (Sarkar, Behera, Ashe, Nayak, & Seth, 2017).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
6-Methyl-4-phenyl-2-chromanol, also known as 2H-1-Benzopyran-2-ol, 3,4-dihydro-6-methyl-4-phenyl-, is an impurity of Tolterodine , an antimuscarinic agent . Antimuscarinic agents are primarily targeted at muscarinic acetylcholine receptors, which play a crucial role in the nervous system.
Biochemical Pathways
Compounds structurally related to it, such as 6-hydroxy-chromanols, are formed by cyclisation of substituted 1,4-benzoquinones . This suggests that it may be involved in similar biochemical pathways.
Pharmacokinetics
It is known to be a solid compound with a melting point of 84-87° c , which may influence its bioavailability.
Action Environment
It is known to be stable at -20° c , suggesting that temperature could be a significant environmental factor.
Properties
IUPAC Name |
6-methyl-4-phenyl-3,4-dihydro-2H-chromen-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O2/c1-11-7-8-15-14(9-11)13(10-16(17)18-15)12-5-3-2-4-6-12/h2-9,13,16-17H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGRSOLBFAHJDTL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(CC2C3=CC=CC=C3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50459483 | |
Record name | 6-Methyl-4-phenyl-2-chromanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50459483 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
209747-04-6 | |
Record name | 6-Methyl-4-phenylchroman-2-ol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0209747046 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Methyl-4-phenyl-2-chromanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50459483 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-METHYL-4-PHENYLCHROMAN-2-OL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/K8U68SF3V5 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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